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Compound of Interest

Benzyl 2-Hydroxy-6-
Compound Name:
Methoxybenzoate

cat. No.: B13916009

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and
physicochemical properties of Benzyl 2-Hydroxy-6-Methoxybenzoate (CAS No. 24474-71-3).
The information is intended to support laboratory safety protocols and risk assessments in
research and drug development settings.

Physicochemical and Toxicological Data

The following tables summarize the key quantitative data available for Benzyl 2-Hydroxy-6-
Methoxybenzoate. It is important to note that while some physical properties have been
calculated using computational methods, experimentally determined data is not always

available.

Table 1: Physical and Chemical Properties
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Property Value Source
Molecular Formula C15H1404 [1112][3]
Molecular Weight 258.27 g/mol [1][2]
Appearance Solid [1]
Normal Boiling Point
780.27 K [2]
(Calculated)
Normal Melting Point
530.28 K [2]
(Calculated)
LogP (Octanol/Water Partition
o 2.758 [2]
Coefficient) (Calculated)
Water Solubility (log10ws
y (log ) -3.49 [2]

(Calculated)

CGNJIMCLXIMWKDY-
InChlKey [2][3]
UHFFFAOYSA-N

Table 2: Toxicological Profile
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Endpoint Classification/Value Source

o Category 4 (Harmful if
Acute Oral Toxicity [1]
swallowed)

i . Category 1 (Very toxic to
Aquatic Toxicity (Acute) - [1]
aguatic life)

Category 1 (Very toxic to
Aquatic Toxicity (Chronic) aquatic life with long lasting [1]

effects)

No component of this product

present at a level equal to or

greater than 0.1% is identified
Carcinogenicity as a probable, possible or [1]

confirmed human carcinogen

by IARC, ACGIH, NTP, or

OSHA.

Hazard Identification and Classification

Benzyl 2-Hydroxy-6-Methoxybenzoate is classified under the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS) with the following hazard statements:

H302: Harmful if swallowed.[1]

H400: Very toxic to aquatic life.

H410: Very toxic to aquatic life with long lasting effects.[1]

H411: Toxic to aquatic life with long lasting effects.

No signal word was available in some sources, while another listed "Warning".[1]

Experimental Protocols

Detailed, specific experimental protocols for the toxicological assessment of Benzyl 2-
Hydroxy-6-Methoxybenzoate are not publicly available. The classifications provided are
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based on data submitted to regulatory bodies. Standard OECD (Organisation for Economic Co-
operation and Development) guidelines are typically followed for such assessments. For
example, acute oral toxicity is often determined using OECD Test Guideline 423.

Safe Handling and Storage

Adherence to proper handling and storage procedures is critical to ensure personnel safety and
minimize environmental release.

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate PPE. The following
diagram outlines a general selection workflow.

PPE Selection

Skin Contact

Possible Chemical-resistant gloves

(e.g., Nitrile)

A

) Eye Contact
Risk Assessment Possible

Assess Potential for
Inhalation, Skin/Eye Contact,
and Ingestion

Verification

| Review Safety Data Sheet Ensure proper fit
for specific recommendations and use of PPE

Safety glasses with
side-shields or goggles

Laboratory coat

Skin Contact
Possible

Inhalation v
Possible Use in a well-ventilated area.
Consider respirator if dust/
aerosol generation is likely.

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) Selection Workflow.
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Handling Procedures

e Avoid contact with skin and eyes.[1]

Avoid formation of dust and aerosols.[1]

Provide appropriate exhaust ventilation at places where dust is formed.[1]

Do not eat, drink or smoke when using this product.[1]

Wash hands thoroughly after handling.[1]

Storage Conditions

o Keep container tightly closed in a dry and well-ventilated place.[1]

Store in a cool place.[1]

Keep away from direct sunlight and sources of ignition.[1]

Recommended storage temperatures: -20°C for powder or -80°C in solvent.[1][4]

Incompatible materials include strong acids/alkalis and strong oxidizing/reducing agents.[1]

Emergency Procedures

In the event of an exposure or spill, follow these procedures.

First Aid Measures

The following diagram illustrates the recommended first aid response.
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Exposure Type
First Aid Respon:
Move to fresh air. Rinse skin with plenty of water. Immed|atefg/rf;slza(esytefsm$i:&|:2ty of water Rinse mouth with water.
If breathing is difficult, give oxygen. Remove contaminated clothing. Remove contact lenses. if present aﬁd easy to do Do NOT induce vomiting.
Seek medical attention. Seek medical attention. 11 P! Y | Call a POISON CENTER or doctor/physician.

Seek medical attention.

Click to download full resolution via product page

Caption: First Aid Response to Exposure.

Spill Response

In case of a spill, adhere to the following workflow.
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Evacuate personnel to safe areas.

:

Ensure adequate ventilation.

.

Wear appropriate personal protective equipment
(respirator, gloves, safety goggles).

i

Contain the spill.
Prevent entry into drains.

'

Collect spillage.
Use a method that does not generate dust.

i

Dispose of contents/container to an
approved waste disposal plant.

'

Clean the affected area.

Spill Response Complete

Click to download full resolution via product page

Caption: Spill Response Workflow.
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Disposal Considerations

Dispose of this product and its container at an approved waste disposal plant.[1] Do not let the
product enter drains. Avoid release to the environment.[1]

Stability and Reactivity

» Reactivity: No data available.[1]

o Chemical Stability: Stable under recommended storage conditions.[1]

o Possibility of Hazardous Reactions: No data available.[1]

o Conditions to Avoid: No data available.[1]

» Incompatible Materials: Strong acids/alkalis, strong oxidizing/reducing agents.[1]

e Hazardous Decomposition Products: Under fire conditions, may decompose and emit toxic
fumes.[1]

This guide is intended for informational purposes and should not replace a thorough risk
assessment and adherence to all applicable safety regulations. Always consult the most up-to-
date Safety Data Sheet (SDS) from your supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Benzyl 2-hydroxy-6-methoxybenzoate|24474-71-3|MSDS [dcchemicals.com]

2. chemeo.com [chemeo.com]

3. Benzyl 2-hydroxy-6-methoxybenzoate [webbook.nist.gov]

4. Benzyl 2-hydroxy-6-methoxybenzoate Datasheet DC Chemicals [dcchemicals.com]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://dcchemicals.com/msds/MSDS_DC47641.html
https://dcchemicals.com/msds/MSDS_DC47641.html
https://dcchemicals.com/msds/MSDS_DC47641.html
https://dcchemicals.com/msds/MSDS_DC47641.html
https://dcchemicals.com/msds/MSDS_DC47641.html
https://dcchemicals.com/msds/MSDS_DC47641.html
https://dcchemicals.com/msds/MSDS_DC47641.html
https://dcchemicals.com/msds/MSDS_DC47641.html
https://www.benchchem.com/product/b13916009?utm_src=pdf-custom-synthesis
https://dcchemicals.com/msds/MSDS_DC47641.html
https://www.chemeo.com/cid/84-877-6/Benzyl%202-hydroxy-6-methoxybenzoate.pdf
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C15H14O4/c1-18-13-9-5-8-12(16)14(13)15(17)19-10-11-6-3-2-4-7-11/h2-9%2C16H%2C10H2%2C1H3
https://dcchemicals.com/product_show-benzyl-2-hydroxy-6-methoxybenzoate.html?datasheet=datasheet
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13916009?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [Benzyl 2-Hydroxy-6-Methoxybenzoate: A Technical
Guide to Safe Handling and Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13916009#benzyl-2-hydroxy-6-methoxybenzoate-
safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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